Cas no 1797694-63-3 (N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide)

• Product Name: N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide
• CAS No: 1797694-63-3
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 6605427
• PubChem ID: 71810731
• Update Time: 2025-05-27

N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024568679
• N-(2-METHOXY-2-PHENYLBUTYL)-2-(2-METHYLPHENOXY)ACETAMIDE
• N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide
• 1797694-63-3
• F6452-0609

• Inchi： 1S/C20H25NO3/c1-4-20(23-3,17-11-6-5-7-12-17)15-21-19(22)14-24-18-13-9-8-10-16(18)2/h5-13H,4,14-15H2,1-3H3,(H,21,22)
• InChI Key： NWKODDHGGWNHKN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(CNC(COC1C=CC=CC=1C)=O)CC

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide

Recent Advances in the Study of N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide (CAS: 1797694-63-3)

N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide (CAS: 1797694-63-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its pharmacological properties, synthesis methods, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also investigated its stability under various conditions, providing valuable data for future formulation development. These efforts are crucial for ensuring the reproducibility and scalability of the compound for potential industrial applications.

Pharmacological evaluations of N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide have revealed promising activity in several in vitro and in vivo models. Preliminary data suggest that the compound exhibits significant affinity for specific biological targets, which may underlie its therapeutic potential. For instance, recent studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and pain, making it a candidate for further development as an analgesic or anti-inflammatory agent. These findings are supported by robust experimental evidence, including dose-response studies and mechanistic investigations.

In addition to its pharmacological properties, the safety profile of N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide has been a critical area of investigation. Toxicological studies conducted in animal models have provided preliminary insights into its pharmacokinetics and toxicity. While the compound appears to be well-tolerated at therapeutic doses, further studies are needed to fully characterize its safety and potential side effects. These findings are essential for guiding future clinical trials and ensuring the compound's suitability for human use.

The potential therapeutic applications of N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide extend beyond its initial indications. Recent research has explored its utility in other disease areas, including neurodegenerative disorders and metabolic diseases. For example, studies have shown that the compound may exert neuroprotective effects by modulating oxidative stress and inflammation, which are key pathological mechanisms in conditions such as Alzheimer's disease. These findings open new avenues for research and highlight the compound's versatility as a pharmacological tool.

In conclusion, N-(2-methoxy-2-phenylbutyl)-2-(o-tolyloxy)acetamide (CAS: 1797694-63-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural and pharmacological properties, coupled with its potential therapeutic applications, make it a compound of significant interest. However, additional research is needed to fully elucidate its mechanisms of action, optimize its formulation, and evaluate its clinical efficacy. The ongoing studies in this area are expected to provide valuable insights that could pave the way for its eventual translation into clinical practice.